1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine

• IUPAC Name: 1-imidazo[1,2-a]pyridin-6-ylethanamine
• InChI: InChI=1S/C9H11N3/c1-7(10)8-2-3-9-11-4-5-12(9)6-8/h2-7H,10H2,1H3
• InChI Key: KMGKBGKIVPXGBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN2C=CN=C2C=C1)N
• Molecular Formula: C9H11N3
• Molecular Weight: 161.20 g/mol

Description

“1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine” is a chemical compound that belongs to the class of imidazopyridines. Imidazopyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. They are also useful in material science because of their structural character.

Synthesis Analysis

Imidazo[1,2-a]pyridines are synthesized from easily available chemicals using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A series of 6-(imidazo[1,2-a]pyridin-6-yl)quinazoline derivatives were designed and synthesized.

Molecular Structure Analysis

The molecular structure of “1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine” was characterized by 1H NMR, 13C NMR, and HRMS spectra analyses.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

• DNA Binding and Cytotoxicity Studies : The DNA binding and cytotoxicity of Cu(II) complexes of tridentate ligands, including N-((1H-imidazole-2-yl)methyl)-2-(pyridine-2-yl)ethanamine (a similar compound to the one you're interested in), have been studied. These complexes demonstrate good DNA binding propensity and show low toxicity for different cancer cell lines (Kumar et al., 2012).

• Therapeutic Applications : Imidazo[1,2-a]pyridine is recognized as a "drug prejudice" scaffold in medicinal chemistry due to its broad range of applications such as anticancer, antimycobacterial, antileishmanial, and anticonvulsant activities. Structural modifications of this scaffold have been explored to develop novel therapeutic agents (Deep et al., 2016).

• Regiospecific Synthesis : Research has been conducted on the regiospecific synthesis of imidazo[1,2-a]pyridines and related compounds, highlighting the versatility of this scaffold in organic synthesis (Katritzky et al., 2003).

• Metal-Free Synthesis Methods : A metal-free, three-component reaction for the construction of imidazo[1,2-a]pyridines has been developed. This represents a novel approach for the formation of C-N, C-O, and C-S bonds (Cao et al., 2014).

• Oxidative Cross Coupling : A study on the oxidative cross coupling of imidazo[1,2-a]pyridine compounds and methylketones has been conducted, providing a new route for the synthesis of certain derivatives (Chennapuram et al., 2015).

• Pharmacological Properties : There has been significant research on the pharmacological properties of imidazo[1,2-a]pyridine, focusing on its potential as an enzyme inhibitor, receptor ligand, and anti-infectious agent (Enguehard-Gueiffier & Gueiffier, 2007).

Safety and Hazards

While specific safety and hazards information for “1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine” is not available, it’s generally advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use.

Future Directions

Imidazo[1,2-a]pyridines have attracted significant interest due to their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. Therefore, the development and study of “1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine” and its derivatives could be a promising direction for future research.